Cas no 1314969-78-2 (1-(ethylamino)propan-2-one hydrochloride)

• Product Name: 1-(ethylamino)propan-2-one hydrochloride
• CAS No: 1314969-78-2
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD19227133
• CID: 4588115
• PubChem ID: 55298745
• Update Time: 2025-11-05

1-(ethylamino)propan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(ethylamino)propan-2-one hydrochloride

• MDL： MFCD19227133
• Inchi： 1S/C5H11NO.ClH/c1-3-6-4-5(2)7;/h6H,3-4H2,1-2H3;1H
• InChI Key： KOQNOZRIXLKCBS-UHFFFAOYSA-N
• SMILES： C(NCC)C(=O)C.Cl

Additional information on 1-(ethylamino)propan-2-one hydrochloride

1-(Ethylamino)propan-2-one Hydrochloride: A Comprehensive Overview

1-(Ethylamino)propan-2-one hydrochloride (CAS No. 1314969-78-2) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as N-ethylacetamide hydrochloride, has gained attention for its unique properties and potential therapeutic uses. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 1-(ethylamino)propan-2-one hydrochloride.

The chemical structure of 1-(ethylamino)propan-2-one hydrochloride consists of an acetamide moiety with an ethylamine substituent, forming a salt with hydrochloric acid. The molecular formula is C₅H₁₂ClNO, and its molecular weight is approximately 137.61 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water, making it suitable for various aqueous-based applications.

The synthesis of 1-(ethylamino)propan-2-one hydrochloride can be achieved through several methods. One common approach involves the reaction of acetamide with ethylamine in the presence of hydrochloric acid. This reaction typically proceeds via nucleophilic acyl substitution, where the ethylamine attacks the carbonyl carbon of acetamide, followed by protonation to form the hydrochloride salt. The reaction conditions, such as temperature and solvent choice, can significantly influence the yield and purity of the final product.

In recent years, 1-(ethylamino)propan-2-one hydrochloride has been studied for its potential biological activities. One notable area of research is its role as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with various receptors in the central nervous system (CNS), potentially affecting neurotransmitter release and receptor activation. For instance, it has been reported to exhibit weak agonist activity at certain serotonin receptors, which could have implications for mood disorders and anxiety.

Beyond its potential as a CNS modulator, 1-(ethylamino)propan-2-one hydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1-(ethylamino)propan-2-one hydrochloride may have therapeutic potential in inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of 1-(ethylamino)propan-2-one hydrochloride have also been explored. Due to its high water solubility and small molecular size, it is rapidly absorbed from the gastrointestinal tract following oral administration. The compound undergoes extensive first-pass metabolism in the liver, primarily via cytochrome P450 enzymes. The metabolites are then excreted through the kidneys. These pharmacokinetic characteristics make it a suitable candidate for oral drug delivery systems.

Clinical trials involving 1-(ethylamino)propan-2-one hydrochloride are currently underway to evaluate its safety and efficacy in various therapeutic applications. Preliminary results from phase I trials have shown that the compound is well-tolerated at low to moderate doses, with no significant adverse effects reported. Further studies are needed to determine optimal dosing regimens and to assess long-term safety profiles.

In addition to its therapeutic applications, 1-(ethylamino)propan-2-one hydrochloride has found use in chemical synthesis and analytical methods. Its reactivity and functional groups make it a valuable building block for synthesizing more complex molecules. For example, it can be used as a starting material for preparing derivatives with enhanced biological activities or improved pharmacological properties.

The environmental impact of 1-(ethylamino)propan-2-one hydrochloride is another area of interest. Research has shown that this compound degrades rapidly in natural environments through biodegradation and photolysis processes. This rapid degradation minimizes its potential for bioaccumulation and long-term environmental impact.

In conclusion, 1-(ethylamino)propan-2-one hydrochloride (CAS No. 1314969-78-2) is a multifaceted compound with promising applications in both research and therapeutic settings. Its unique chemical structure, biological activities, and favorable pharmacokinetic properties make it an attractive candidate for further development in various fields of chemistry and medicine.